Cas no 55352-35-7 (Ethyl 2,3,5,6-tetramethylbenzoate)

• Product Name: Ethyl 2,3,5,6-tetramethylbenzoate
• CAS No: 55352-35-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 943799
• Update Time: 2025-04-19

Ethyl 2,3,5,6-tetramethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3,5,6-tetramethylbenzoate

• Inchi： 1S/C13H18O2/c1-6-15-13(14)12-10(4)8(2)7-9(3)11(12)5/h7H,6H2,1-5H3
• InChI Key： SFWAUSITTYSHJE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.987
• Boiling Point: 291.3°C at 760 mmHg
• Flash Point: 130.7°C
• Refractive Index: 1.504
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters